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Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexyl acrylate

Cat. No.: B3431026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a formal environmental risk
assessment.

Introduction

3,3,5-Trimethylcyclohexyl acrylate (TMCHA) is a cycloaliphatic acrylate monomer used in the
formulation of various polymers. Its use in applications such as UV-curable coatings and
adhesives necessitates a thorough understanding of its environmental footprint. This technical
guide provides a comprehensive overview of the available data on the environmental impact of
TMCHA, with a focus on its ecotoxicity, biodegradability, bioaccumulation potential, and

environmental fate.

Ecotoxicity Profile

3,3,5-Trimethylcyclohexyl acrylate is classified as very toxic to aquatic life, with long-lasting
effects.[1] The available ecotoxicity data, primarily from safety data sheets, indicates its
potential to cause harm to aquatic organisms at low concentrations.

Table 1: Summary of Acute Ecotoxicity Data for 3,3,5-Trimethylcyclohexyl acrylate
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Test . Value Exposure o
. Endpoint ) Guideline Reference
Organism (mglL) Time
Danio rerio N
] LC50 1.9 96 hours Not Specified  [1]
(Zebra fish)
Daphnia
magna EC50 14.43 48 hours Not Specified
(Water flea)

Pseudokirchn

eriella N
) EC50 >0.59 72 hours Not Specified
subcapitata
(Green algae)
Activated N
NOEC > 1000 3 hours Not Specified
sludge

Experimental Protocols:

While the specific experimental protocols for the above studies on 3,3,5-Trimethylcyclohexyl
acrylate are not publicly available, such tests are typically conducted following standardized
guidelines from the Organisation for Economic Co-operation and Development (OECD).

o Acute Fish Toxicity Test (similar to OECD Guideline 203): This test determines the
concentration of a substance that is lethal to 50% of a test fish population (LC50) over a
short period, usually 96 hours.

o Daphnia sp. Acute Immobilisation Test (similar to OECD Guideline 202): This test assesses
the concentration at which 50% of the daphnids are immobilized (EC50) after a 48-hour
exposure.

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (similar to OECD Guideline 201):
This test evaluates the effect of the substance on the growth of algae, determining the
concentration that inhibits growth by 50% (EC50) over a 72-hour period.

o Activated Sludge, Respiration Inhibition Test (similar to OECD Guideline 209): This test
assesses the potential impact of the substance on the microorganisms in wastewater
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treatment plants.

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in the
environment. Key aspects include biodegradability, bioaccumulation, hydrolysis, and photolysis.

Biodegradability

There is currently no publicly available experimental data from ready biodegradability studies
(e.g., OECD 301) for 3,3,5-Trimethylcyclohexyl acrylate. Acrylate esters, in general, are
known to biodegrade rapidly in the environment. However, the branched cyclic structure of
TMCHA may influence its degradation rate compared to simpler linear acrylates.

In the absence of specific data, information from structurally similar compounds can provide an
indication. For instance, isobornyl acrylate, another cyclic acrylate monomer, showed 57%
biodegradation in 28 days under OECD 310 test conditions, suggesting it is not readily
biodegradable.

Bioaccumulation Potential

The potential for a substance to accumulate in living organisms is a critical environmental
concern. This is often estimated using the octanol-water partition coefficient (LogKow or LogP)
and confirmed with bioconcentration factor (BCF) studies.

A calculated LogP value of 2.93 is available for 3,3,5-Trimethylcyclohexyl acrylate.[2] This
value suggests a moderate potential for bioaccumulation. However, experimental data is
needed for a more definitive assessment.

For the analogous compound, isobornyl acrylate, an experimental Log Kow of 4.52 and a
Bioconcentration Factor (BCF) of 37 (OECD 305) have been reported. A BCF value below
2000 indicates a low potential for bioaccumulation.

Hydrolysis and Photolysis

No specific experimental data on the hydrolysis and photolysis of 3,3,5-Trimethylcyclohexyl
acrylate were found in the public domain. The ester linkage in the molecule suggests that
hydrolysis is a potential degradation pathway, the rate of which would be dependent on pH. As
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an organic molecule, it may also be susceptible to degradation by sunlight (photolysis) in the
aguatic environment. The bulky trimethylcyclohexyl group may provide some resistance to
hydrolysis.[3][4][5]

Logical Framework for Environmental Risk
Assessment

The following diagram illustrates a simplified workflow for assessing the environmental risk of a
chemical like 3,3,5-Trimethylcyclohexyl acrylate.
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Caption: Simplified workflow for environmental risk assessment.

Environmental Fate and Degradation Pathway
Estimation

While specific degradation pathways for 3,3,5-Trimethylcyclohexyl acrylate have not been
elucidated, a probable initial step in its biological degradation would be the hydrolysis of the
ester bond, catalyzed by esterase enzymes present in microorganisms. This would yield 3,3,5-
trimethylcyclohexanol and acrylic acid. Both of these degradation products would then be
expected to undergo further aerobic degradation.
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Caption: Postulated initial biodegradation pathway of TMCHA.

Conclusion and Data Gaps

3,3,5-Trimethylcyclohexyl acrylate is a substance with high acute toxicity to aquatic
organisms. Significant data gaps exist regarding its ready biodegradability, bioaccumulation
potential, and abiotic degradation (hydrolysis and photolysis). The lack of a publicly available,
complete REACH registration dossier hinders a comprehensive environmental assessment.

For a more robust understanding of the environmental impact of this substance, the following
studies are recommended:

A ready biodegradability test following OECD Guideline 301.

» An experimental determination of the octanol-water partition coefficient (LogKow) following
OECD Guideline 107 or 117.

« If the LogKow is found to be high, a bioconcentration factor (BCF) study in fish (OECD
Guideline 305) should be conducted.

e Hydrolysis as a function of pH (OECD Guideline 111) and phototransformation in water
(OECD Guideline 316) studies.

Until such data becomes available, a precautionary approach should be taken when handling
and disposing of 3,3,5-Trimethylcyclohexyl acrylate to minimize its release into the
environment. The use of read-across data from structurally similar compounds and Quantitative
Structure-Activity Relationship (QSAR) models can provide initial estimates for the missing
data, but these should be used with caution and are not a substitute for experimental data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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